![molecular formula C9H11N3O2 B2629396 3-Isopropylpyrazolo[1,5-a]pyrimidine-5,7-diol CAS No. 771510-25-9](/img/structure/B2629396.png)
3-Isopropylpyrazolo[1,5-a]pyrimidine-5,7-diol
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Overview
Description
3-Isopropylpyrazolo[1,5-a]pyrimidine-5,7-diol is a derivative of pyrazolopyrimidines . Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3 . They form the central core of a variety of more complex chemical compounds including some pharmaceuticals .
Synthesis Analysis
The synthesis of this compound has been studied . Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold .Molecular Structure Analysis
The molecular formula of this compound is C9H11N3O2 . It is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings .Chemical Reactions Analysis
The chemical reactions involving this compound have been investigated . The compound has been used in the synthesis of 5,7-dichloro-3-isopropylpyrazolo[1,5-a]pyrimidine .Physical And Chemical Properties Analysis
The molecular weight of this compound is 193.20254 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Structural Characterization
Research on pyrazolo[1,5-a]pyrimidine derivatives has revealed diverse synthetic routes and structural features of these compounds. For example, the reaction of 3(5)-amino-5(3)-methylpyrazole with hexafluoroacetylacetone under specific conditions can lead to the formation of pyrazolo[1,5-a]pyrimidine derivatives. A study by Petrov et al. (2008) established the structure of a stable intermediate product, 2-methyl-5,7-bis(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrimidine-5,7-diol, through 2D NMR spectroscopy, which upon dehydration yielded pyrazolo[1,5-a]pyrimidine compounds (Petrov, Emelina, & Selivanov, 2008).
Biological Activities and Applications
Pyrazolo[1,5-a]pyrimidine derivatives have been studied for their potential in medicinal chemistry due to significant photophysical properties and a wide range of biological activities. Arias-Gómez et al. (2021) provided an overview of the current advances in the synthesis and functionalization of pyrazolo[1,5-a]pyrimidines, highlighting their anticancer potential and enzymatic inhibitory activity, which could lead to new designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core (Arias-Gómez, Godoy, & Portilla, 2021).
Photophysical Properties and Material Science Applications
The photophysical properties of pyrazolo[1,5-a]pyrimidines have attracted interest in materials science. An efficient and facile synthetic protocol for pyrazolo[1,5-a]pyrimidines was developed, providing insights into their potential applications as new fluorescent probes. Wu et al. (2008) explored the correlation between substitution patterns on these compounds and their fluorescent spectroscopic properties, suggesting their use in developing long-wavelength pyrazolo[1,5-a]pyrimidine dyes (Wu et al., 2008).
Antimicrobial Activity
Novel pyrazolo[1,5-a]pyrimidines based on 5-aminopyrazoles have been synthesized and evaluated for their antimicrobial activity. Abdallah and Elgemeie (2022) aimed to synthesize these compounds and study their minimum inhibitory concentration (MIC) for the most active ones, demonstrating potential as RNA polymerase inhibitors and highlighting their significance in pharmaceutical applications (Abdallah & Elgemeie, 2022).
Mechanism of Action
Future Directions
properties
IUPAC Name |
7-hydroxy-3-propan-2-yl-4H-pyrazolo[1,5-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2/c1-5(2)6-4-10-12-8(14)3-7(13)11-9(6)12/h3-5,14H,1-2H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEBRPPNFAKIURK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2NC(=O)C=C(N2N=C1)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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